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Compound of Interest

4-(2-Phenylpropan-2-yl)aniline
Compound Name:
hydrochloride

Cat. No.: B1454974

An In-Depth Technical Guide to 4-(2-Phenylpropan-2-yl)aniline Hydrochloride for Advanced
Research

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals interested in the chemical intermediate 4-(2-Phenylpropan-2-
yl)aniline hydrochloride (CAS Number: 1416354-38-5). This document provides an in-depth
exploration of its chemical identity, a robust synthesis protocol with mechanistic insights,
detailed analytical methodologies, and a discussion of its potential applications in medicinal
chemistry and materials science.

Compound Identity and Physicochemical Properties

4-(2-Phenylpropan-2-yl)aniline, commonly known as 4-cumylaniline, is an aromatic amine. The
hydrochloride salt is often prepared to enhance its stability and aqueous solubility, making it
more amenable for use in various research and development applications.

Table 1: Core Physicochemical Properties
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Property Value Source(s)

4-(2-Phenylpropan-2-yl)aniline
IUPAC Name ( )./p P ¥ AK Scientific, Inc.[1]

hydrochloride
CAS Number 1416354-38-5 AK Scientific, Inc.[1]
Molecular Formula C15H1sCIN AK Scientific, Inc.[2]
Molecular Weight 247.76 g/mol AK Scientific, Inc.[2]

) ) AK Scientific, Inc.[2], Zhejiang
Appearance Solid / White powder )
Jiuzhou Chem Co.,Ltd[3]

Purity Typically =98% AK Scientific, Inc.[2]

643-28-7 (4-(2-Phenylpropan-

Free Base CAS - PubCheml[4]
2-yhaniline)

Free Base Formula CisH17N PubCheml[4]

Free Base MW 211.30 g/mol PubChem[4]

Strategic Synthesis: A Three-Step Approach

The synthesis of 4-(2-phenylpropan-2-yl)aniline is most effectively achieved via a protected
Friedel-Crafts alkylation strategy. Direct alkylation of aniline is problematic because the amino
group (-NH2) is a Lewis base that reacts with the Lewis acid catalyst (e.g., AICIs), forming a
deactivated complex that inhibits the desired electrophilic aromatic substitution.[5][6] To
circumvent this, a three-step synthesis is employed: protection of the amino group, Friedel-
Crafts alkylation, and subsequent deprotection.
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Step 1: Protection

Acetic Anhydride,
Pyridine (cat.)

Step 2: Friedel-Crafts Alkylation

(Z-Phenylpropene)

Acetanilide

AICI3,
ichlorométhane

(w)

N-[4-(2-Phenylpropan-2-yl)phenyllacetamide

Acidic or Basic
Hydrolysis

Step 3: De;arotection

(4-(2-Phenylpropan-z-yl)anili9

HCI in Ether

Final Salt Formation

y
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HPLC Analysis
Column: C18 Reverse-Phase T mm—
Mobile Phase: Acetonitrile/Water UV Detector (e.g., 254 nm) (Pgak Area %)
(+ Formic Acid for MS compatibility) 4
-
Synthesized
Compound GC-MS Analysis
i
Column: Capillary (e.g., HP-5MS) Identity Confirmation
( Carrier Gas: Helium EES EEEEeEED () (Fragmentation Pattern)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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